Cas no 138847-50-4 (2,2'-Thiobis(ethanol)-13C4)

2,2'-Thiobis(ethanol)-13C4 structure
2,2'-Thiobis(ethanol)-13C4 structure
Product Name:2,2'-Thiobis(ethanol)-13C4
CAS No:138847-50-4
MF:C4H10O2S
MW:126.156619548798
CID:2773563
PubChem ID:12415665
Update Time:2025-04-21

2,2'-Thiobis(ethanol)-13C4 Chemical and Physical Properties

Names and Identifiers

    • 2-(2-hydroxyethylsulfanyl)ethanol-13C4
    • 2,2'-Thiobis(ethanol)-13C4
    • DTXSID80497237
    • 138847-50-4
    • 2,?2'-?Thiobis(ethanol)-?13C4
    • 2, 2'-Thiodiethanol-13C4, 99 atom % 13C, 98% (CP)
    • 2-(2-Hydroxy(1,2-13C2)ethylsulfanyl)(1,2-13C2)ethanol
    • 2,2'-Sulfanediyldi[(~13~C_2_)ethan-1-ol]
    • 2,2'-Thiobis(ethan-1-ol-1,2-13C2)
    • Inchi: 1S/C4H10O2S/c5-1-3-7-4-2-6/h5-6H,1-4H2/i1+1,2+1,3+1,4+1
    • InChI Key: YODZTKMDCQEPHD-JCDJMFQYSA-N
    • SMILES: S([13CH2][13CH2]O)[13CH2][13CH2]O

Computed Properties

  • Exact Mass: 126.05357007Da
  • Monoisotopic Mass: 126.05357007Da
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 28.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 65.8Ų

2,2'-Thiobis(ethanol)-13C4 Pricemore >>

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